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Compound of Interest

Compound Name: Decaline

Cat. No.: B1670448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Decahydronaphthalene, commonly known as decalin, is a versatile bicyclic aliphatic

hydrocarbon solvent with significant applications in various industrial and research settings,

including pharmaceuticals. Its unique physical properties, existing as both cis and trans

isomers, make it a subject of interest for professionals in drug development and chemical

synthesis. This technical guide provides a comprehensive overview of the core physical

characteristics of decahydronaphthalene, supported by tabulated data for easy reference and

comparison.

General Properties
Decahydronaphthalene is a colorless liquid with a characteristic aromatic odor.[1] It is a

saturated derivative of naphthalene and is produced by the hydrogenation of naphthalene. The

commercial product is often a mixture of the cis and trans isomers.[2]
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Property Value Source(s)

CAS Number 91-17-8 (for mixture) [1][3][4][5][6][7][8]

493-01-6 (cis-isomer) [9]

493-02-7 (trans-isomer) [10]

Molecular Formula C₁₀H₁₈ [1][5][6]

Molecular Weight 138.25 g/mol [1][3][5]

Thermal and Physical Properties
The distinct stereochemistry of the cis and trans isomers of decahydronaphthalene leads to

notable differences in their physical properties. These are summarized below.
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Property cis-Isomer trans-Isomer
Mixture of
Isomers

Source(s)

Boiling Point 193 °C (lit.)
185 °C/756

mmHg (lit.)
189-191 °C (lit.) [3][5]

Melting Point -43 °C (lit.) -32 °C (lit.) -125 °C (lit.) [3][5]

Flash Point
58 °C (closed

cup)

58 °C (closed

cup)

57 °C (closed

cup)
[1][2][5][11]

Autoignition

Temp.
482 °F 482 °F 482 °F [2]

Density (at 25

°C)
0.897 g/mL (lit.) 0.87 g/mL (lit.) 0.896 g/mL (lit.) [3][5]

Vapor Pressure
42 mmHg (92

°C)

42 mmHg (92

°C)
1.3 hPa (20 °C) [5]

Vapor Density 4.76 (vs air) 4.76 (vs air) 4.76 (vs air) [5]

Viscosity 2.99 cP @ 25 °C
1.936 cP @ 25

°C
<20.5 cSt (25 °C) [1][12][13]

Refractive Index

(n20/D)
1.481 (lit.) 1.469 (lit.) 1.474 (lit.) [5][6][9][14]

Solubility Profile
Decahydronaphthalene is a non-polar solvent and its solubility reflects this characteristic.

Property Description Source(s)

Water Solubility Insoluble; 6 mg/L at 20 °C [1][2][3][5][7][15]

Solubility in Organic Solvents

Miscible with acetone,

benzene, ether, methanol,

aniline, chloroform, butanol,

and ethanol.

[1][3][7]
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Experimental Protocols
Detailed experimental protocols for determining the physical properties of chemical substances

are standardized by organizations such as ASTM International and the OECD. Below are

general methodologies for the key experiments cited.

1. Determination of Boiling Point (ASTM D1078, OECD 103)

The boiling point is determined by distilling a small sample of the substance under atmospheric

pressure. The temperature at which the liquid and vapor phases are in equilibrium is recorded

as the boiling point. For substances that decompose at their atmospheric boiling point, a

vacuum distillation is employed to determine the boiling point at a reduced pressure.

2. Determination of Melting Point (ASTM D1519, OECD 102)

The melting point is typically determined using a capillary tube method. A small, powdered

sample is placed in a capillary tube and heated in a melting point apparatus. The temperature

range over which the substance melts is recorded.

3. Determination of Flash Point (ASTM D93, OECD 105)

The flash point is determined using a closed-cup or open-cup apparatus. The sample is heated

at a controlled rate, and a small flame is periodically passed over the surface of the liquid. The

flash point is the lowest temperature at which the vapors above the liquid ignite.

4. Determination of Density (ASTM D4052, OECD 109)

The density of a liquid can be determined using a hydrometer, pycnometer, or an oscillating U-

tube density meter. The mass of a known volume of the substance is measured at a specific

temperature, and the density is calculated.

5. Determination of Viscosity (ASTM D445, OECD 114)

The kinematic viscosity is determined by measuring the time for a volume of liquid to flow under

gravity through a calibrated viscometer at a known temperature. The dynamic viscosity is the

product of the kinematic viscosity and the density of the liquid.

6. Determination of Refractive Index (ASTM D1218, OECD 107)
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The refractive index is measured using a refractometer. A drop of the liquid is placed on the

prism of the instrument, and the refractive index is read directly from the scale at a specified

temperature and wavelength (typically the sodium D-line).

Isomeric Relationship
Decahydronaphthalene exists as two stereoisomers, cis-decalin and trans-decalin. The fusion

of the two cyclohexane rings can result in the two bridgehead hydrogens being on the same

side of the molecule (cis) or on opposite sides (trans). This structural difference accounts for

the observed variations in their physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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